(Z)-methyl 2-((2-(4-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: methyl 2-[[(2Z)-2-[(4-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C18H13BrO5/c1-22-17(20)10-23-13-6-7-14-15(9-13)24-16(18(14)21)8-11-2-4-12(19)5-3-11/h2-9H,10H2,1H3/b16-8-
• InChI Key: GATDZGWECPUAJN-PXNMLYILSA-N
• Canonical SMILES: COC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)Br)O2
• Isomeric SMILES: COC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)Br)/O2
• Molecular Formula: C18H13BrO5
• Molecular Weight: 389.2 g/mol

Description

The compound “(Z)-methyl 2-((2-(4-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate” is a complex organic molecule. It has a molecular formula of C25H19BrO5 and an average mass of 479.319 Da.

Synthesis Analysis

The synthesis of similar compounds often involves the use of catalytic protodeboronation of alkyl boronic esters utilizing a radical approach. Another method involves the reaction of enolate carbanion, generated from 2-(4-bromobenzylidene)-p-menthan-3-one, with ethyl bromoacetate which proceeds selectively as the O-alkylation.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various methods such as Density Functional Theory (DFT). DFT allows for the optimization of the geometry of the molecule, revealing its three-dimensional arrangement of atoms and providing insights into its structural stability, electronic properties, and potential reactivity.

Scientific Research Applications

Biological Applications and Bioactivity

Although limited data exist, researchers have explored the biological activity of related benzofuran derivatives. This compound’s structural features suggest potential interactions with biological targets. Future studies could evaluate its cytotoxicity, antimicrobial activity, or enzyme inhibition. Understanding its bioactivity is essential for assessing its potential as a lead compound in drug discovery.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, analysis of its molecular structure, investigation of its chemical reactions, and study of its mechanism of action. Additionally, its physical and chemical properties could be analyzed in more detail, and its safety and hazards could be assessed more comprehensively.